Cas no 1798341-83-9 ((2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide
• CAS No: 1798341-83-9
• MF: C₂₁H₂₆N₄O₄
• MW: 398.455544948578
• CID: 5926579
• PubChem ID: 71807458
• Update Time: 2025-06-09

(2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]prop-2-enamide
• F6438-0890
• (E)-3-(3,4-dimethoxyphenyl)-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)acrylamide
• (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}prop-2-enamide
• AKOS024560987
• 1798341-83-9

• Inchi： 1S/C21H26N4O4/c1-15-12-20(25-8-10-29-11-9-25)24-19(23-15)14-22-21(26)7-5-16-4-6-17(27-2)18(13-16)28-3/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,26)/b7-5+
• InChI Key： IHIWVFWUQUMYOX-FNORWQNLSA-N
• SMILES： C(NCC1=NC(N2CCOCC2)=CC(C)=N1)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 398.19540532g/mol
• Monoisotopic Mass: 398.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide

Comprehensive Analysis of (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 1798341-83-9)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 1798341-83-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This enamide derivative combines a dimethoxyphenyl moiety with a morpholine-substituted pyrimidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

In the context of current pharmaceutical trends, the search for novel small-molecule inhibitors targeting specific kinases remains a hot topic. The structural complexity of 1798341-83-9 suggests potential interactions with ATP-binding sites of kinases, a mechanism shared by many FDA-approved drugs. This aligns with the growing demand for precision medicine solutions, where compounds like this could offer targeted therapy with reduced side effects. The presence of both hydrogen bond acceptors and hydrophobic domains in its structure enhances its drug-like properties, addressing common challenges in bioavailability optimization.

The morpholine ring in this compound deserves special attention, as this heterocycle frequently appears in clinically successful drugs. Its incorporation into the pyrimidine core improves water solubility while maintaining membrane permeability - a crucial balance in drug design. Recent publications highlight the importance of such heterocyclic hybrids in addressing drug resistance, a major concern in oncology research. The dimethoxyphenyl group, meanwhile, may contribute to metabolic stability, another key consideration in modern drug development.

From a synthetic chemistry perspective, the E-configuration of the enamide double bond in 1798341-83-9 offers interesting possibilities for structure-activity relationship studies. This geometric feature could influence molecular recognition processes when interacting with biological targets. The compound's molecular weight (approximately 411.47 g/mol) falls within the desirable range for orally bioavailable drugs, making it particularly attractive for pharmaceutical applications. Computational studies suggest favorable drug-likeness scores according to Lipinski's rule of five, though experimental validation would be necessary.

The growing interest in fragment-based drug discovery makes this compound particularly relevant. Its structure could serve as a valuable pharmacophore for designing new chemical entities. The pyrimidine-morpholine segment represents a privileged structure in medicinal chemistry, known to interact with various biological targets. When combined with the cinnamide portion, it creates a unique molecular architecture that might show selectivity for specific protein families.

In the broader context of drug repurposing strategies, compounds like 1798341-83-9 offer multiple opportunities. Beyond potential kinase inhibition, its structural features suggest possible activity against other enzyme classes or receptor types. This versatility aligns with current trends toward polypharmacology, where single compounds are designed to modulate multiple targets simultaneously. Such approaches are particularly valuable in complex diseases like neurodegenerative disorders or metabolic syndromes.

The synthetic accessibility of this compound also makes it attractive for medicinal chemistry programs. Standard amide coupling techniques could be employed to prepare analogs for structure-activity studies. The presence of multiple hydrogen bond donors and acceptors provides opportunities for molecular docking studies against various biological targets. These computational approaches, combined with experimental validation, could rapidly advance the understanding of this compound's therapeutic potential.

Quality control and characterization of 1798341-83-9 would typically involve advanced analytical techniques. HPLC purity assessment, mass spectrometry confirmation, and comprehensive NMR characterization would be essential for research-grade material. The compound's chromatographic behavior and stability profile under various conditions would also be important parameters for pharmaceutical development.

From an intellectual property perspective, novel compounds like (2E)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide represent valuable assets in drug discovery. The specific combination of substituents and scaffolds in this molecule may offer patentable novelty, especially if biological activity is demonstrated. This aligns with the pharmaceutical industry's ongoing need for new chemical entities with improved therapeutic profiles.

As research continues into personalized medicine approaches, compounds with well-defined structure-activity relationships like 1798341-83-9 will become increasingly important. The ability to fine-tune such molecules for specific patient populations or disease subtypes represents the future of drug development. With proper investigation, this compound could contribute to the next generation of targeted therapies addressing unmet medical needs.